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Compound of Interest

Compound Name: Ret-IN-15

Cat. No.: B12400520 Get Quote

This document provides immediate safety, logistical, and operational guidance for the proper

disposal of Ret-IN-15, a kinase inhibitor. The following procedures are intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting, minimizing environmental impact and maintaining regulatory

compliance.

Chemical and Physical Properties of Ret-IN-15
A summary of the key quantitative data for Ret-IN-15 is presented below. This information is

critical for understanding the compound's characteristics for safe handling and disposal.

Property Value

Molecular Formula C27H28N8O2

Molecular Weight 496.56 g/mol

CAS Number 2643375-86-2

Storage Temperature -20°C (as powder) or -80°C (in solvent)

Hazard Identification and Safety Precautions
Ret-IN-15 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]
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Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Due to these hazards, it is imperative to handle Ret-IN-15 with appropriate personal protective

equipment (PPE) and to prevent its release into the environment.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves (e.g., Nitrile rubber).[1]

Skin and Body Protection: Impervious clothing or lab coat.[1]

Respiratory Protection: A suitable respirator should be used if dust or aerosols are

generated.[1]

Step-by-Step Disposal Protocol for Ret-IN-15
The following protocol outlines the necessary steps for the safe disposal of Ret-IN-15 and its

contaminated materials. The guiding principle is that this chemical must be disposed of through

an approved waste disposal plant.[1]

1. Waste Segregation:

Solid Waste:

Collect unused or expired Ret-IN-15 powder in its original container or a clearly labeled,

sealed waste container.

Contaminated materials such as weigh boats, pipette tips, and gloves should be collected

in a designated, sealed plastic bag or container.

Liquid Waste:

Solutions containing Ret-IN-15 should be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.
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Do not mix Ret-IN-15 waste with other chemical waste streams unless compatibility has

been confirmed. Ret-IN-15 is incompatible with strong acids, alkalis, and strong

oxidizing/reducing agents.[1]

Aqueous solutions containing Ret-IN-15 should not be disposed of down the drain due to

its high aquatic toxicity.[1]

Sharps Waste:

Needles, syringes, or other sharps contaminated with Ret-IN-15 must be disposed of in a

designated sharps container.

2. Waste Labeling:

All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Ret-IN-15"

The specific hazards: "Toxic," "Ecotoxic"

The date the waste was first added to the container.

The responsible researcher's name and contact information.

3. Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is cool and well-ventilated.[1]

Secondary containment should be used for liquid waste containers to prevent spills.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.
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Follow all institutional procedures for waste manifest and pickup.

Do not attempt to dispose of Ret-IN-15 through regular trash or municipal waste systems.

Experimental Workflow for Disposal
While specific experimental protocols for the disposal of Ret-IN-15 are not detailed in the

provided search results, the following diagram illustrates the general workflow and decision-

making process for its proper disposal in a laboratory setting.
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Caption: Workflow for the proper segregation and disposal of Ret-IN-15 waste.
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This comprehensive approach to the disposal of Ret-IN-15 will help ensure the safety of

laboratory personnel and the protection of the environment. Always consult your institution's

specific guidelines and safety data sheets for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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